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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B147006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
hexanenitrile, a key intermediate in various chemical syntheses. The document details the
experimentally determined physical constants and outlines the standardized methodologies for
their measurement, ensuring accuracy and reproducibility in a laboratory setting.

Physicochemical Data of Hexanenitrile

Hexanenitrile, also known as capronitrile, is a colorless liquid at room temperature. Its physical
properties are crucial for its handling, storage, and application in synthetic chemistry. The
following table summarizes its key melting and boiling point data.
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Property Value

Melting Point -80.3 °C[1]

-80 °C[2][3][4][5][€]

-78.70 °C[7]

Boiling Point 163.6 °C[1]

161-164 °C[2][3][4][6]

162 °C[5]

160-162.5 °C[8]

152.00 °C[7]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. The following sections describe the standard
experimental protocols for these measurements.

Melting Point Determination: Capillary Method

The capillary method is a widely accepted technique for determining the melting point of a solid
substance.[1][4] Given that hexanenitrile has a melting point of approximately -80 °C, this
procedure would require a cryostat or a specialized low-temperature melting point apparatus.

Protocol:

o Sample Preparation: A small, dry sample of solidified hexanenitrile is introduced into a glass
capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample at
the bottom, aiming for a sample height of 2-3 mm.[5]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a
low-temperature stage. The apparatus should have a calibrated thermometer or a digital
temperature sensor.
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e Heating and Observation: The sample is cooled to a temperature well below its expected
melting point. The temperature is then gradually increased at a controlled rate, typically 1-2
°C per minute, as it approaches the melting point.[3]

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample becomes a transparent liquid.
[9] For a pure substance, this range should be narrow.
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Workflow for Melting Point Determination

Boiling Point Determination: Distillation Method

The distillation method is a standard procedure for determining the boiling point of a liquid and
is also used for its purification.[2][6][10]

Protocol:

o Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a receiving flask, and a calibrated thermometer. A few milliliters of hexanenitrile
are placed in the distillation flask along with boiling chips to ensure smooth boiling.[8]

o Heating: The flask is gently heated. The temperature of the vapor is monitored with the
thermometer, ensuring the thermometer bulb is positioned just below the side arm of the
distillation head to accurately measure the temperature of the vapor in equilibrium with the
liquid.

o Equilibrium and Data Recording: The temperature will rise and then stabilize as the liquid
boils and the vapor condenses on the thermometer bulb.[11] This stable temperature is
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recorded as the boiling point. It is crucial to also record the atmospheric pressure at the time
of the measurement, as the boiling point is pressure-dependent.[7]

Apparatus Setup
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Workflow for Boiling Point Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147006#boiling-point-and-melting-point-of-
hexanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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